Cas no 1805616-01-6 (3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol
• CAS No: 1805616-01-6
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4888733
• Update Time: 2025-06-29

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol

• Inchi： 1S/C7H6F2N2O4/c8-6(9)5-4(13)1-3(2-12)10-7(5)11(14)15/h1,6,12H,2H2,(H,10,13)
• InChI Key： VMYIYMZKKHJMBE-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(CO)NC=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -0.1
• Topological Polar Surface Area: 95.2

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol (CAS No. 1805616-01-6)

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol, also known by its CAS registry number 1805616-01-6, is a highly specialized organic compound with a complex structure and diverse applications in various fields of chemistry. This compound has garnered significant attention in recent years due to its unique properties and potential uses in drug development, material science, and environmental chemistry. The molecule consists of a pyridine ring with multiple substituents, including a difluoromethyl group, a hydroxyl group, and a nitro group, which contribute to its distinctive chemical behavior.

The synthesis of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Researchers have explored various synthetic pathways, including nucleophilic substitution, oxidation, and reduction reactions, to optimize the production process. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The structural complexity of this compound makes it an interesting subject for studying intermolecular interactions. The presence of electron-withdrawing groups like the nitro and difluoromethyl groups enhances the molecule's reactivity towards electrophilic substitution reactions. This property has been exploited in the development of novel materials with tailored electronic properties. For instance, studies have shown that incorporating this compound into polymer matrices can significantly enhance their thermal stability and mechanical strength.

In the field of pharmacology, 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol has demonstrated potential as a lead compound for drug discovery. Its ability to interact with specific biological targets has been investigated in several recent studies. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. These findings suggest that further optimization could yield promising therapeutic agents.

The environmental impact of this compound is another area of active research. Due to its stability and resistance to degradation under standard conditions, concerns have been raised about its persistence in the environment. However, recent studies have identified microbial degradation pathways that could mitigate these risks. Understanding the environmental fate of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol is crucial for ensuring its safe use in industrial applications.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-methanol (CAS No. 1805616-01-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike.